Cas no 943845-74-7 (methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate)

• Product Name: methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate
• CAS No: 943845-74-7
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• MDL: MFCD22577782
• CID: 1023648
• PubChem ID: 58557079
• Update Time: 2025-06-10

methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-((tert-butoxycarbonyl)amino)bicyclo[2.2.2]octane-1-carboxylate
• methyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.2]octane-1-carboxylate
• methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate
• Methyl 4-[(tert-butoxycarbonyl)amino]bicyclo[2.2.2]octane-1-carboxylate
• HNIMISROTAIHSQ-UHFFFAOYSA-N
• 6132AC
• SB13897
• AK102756
• AX8234295
• Methyl 4-(Boc-amino)bicyclo[2.2.2]octane-1-carboxylate
• methyl 4-(tert-butoxycarbonylamino)bi
• A859447
• AS-42992
• methyl 4-(tert-butoxycarbonylamino)bicyclo[2.2.2]octane-1-carboxylate
• SCHEMBL1933747
• AKOS016005594
• 943845-74-7
• Methyl4-((tert-butoxycarbonyl)amino)bicyclo[2.2.2]octane-1-carboxylate
• SY234037
• CS-0047065
• DTXSID70729392
• MFCD22577782
• DB-370846

• MDL： MFCD22577782
• Inchi： 1S/C15H25NO4/c1-13(2,3)20-12(18)16-15-8-5-14(6-9-15,7-10-15)11(17)19-4/h5-10H2,1-4H3,(H,16,18)
• InChI Key： HNIMISROTAIHSQ-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCC(CC1)(CC2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate

Introduction to Methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate (CAS No. 943845-74-7)

Methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate, identified by its CAS number 943845-74-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amino acids, featuring a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural complexity of methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate arises from its bicyclo[2.2.2]octane core, which is a highly stable and rigid scaffold commonly found in natural products and pharmacologically active compounds. The presence of both an amide group and a carboxylate ester moiety further enhances its versatility, making it a promising candidate for further functionalization and derivatization.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those that mimic the structural features of known bioactive molecules but with improved pharmacokinetic properties. The bicyclo[2.2.2]octane motif is particularly attractive due to its ability to fit into binding pockets of target proteins with high affinity and selectivity. This has led to extensive research into derivatives of this scaffold, including methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate.

The tert-butoxy protecting group in the compound's name is a key feature that provides stability to the amide bond during synthetic transformations. This protection is crucial in multi-step syntheses where the amine functionality needs to be selectively modified without affecting other sensitive parts of the molecule. The use of tert-butyl esters is a common strategy in peptide and amide synthesis, ensuring that the reactive amine remains protected until the desired point in the synthetic sequence.

The bicyclo[2.2.2]octane core is another critical aspect of this compound, offering a rigid three-dimensional structure that can interact favorably with biological targets. This scaffold has been extensively studied for its potential in drug design due to its ability to mimic natural products and exhibit favorable pharmacokinetic properties such as improved solubility and reduced metabolic clearance.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate as a lead compound for drug discovery. Studies have demonstrated that modifications around the bicyclo[2.2.2]octane core can lead to compounds with enhanced binding affinity and selectivity for various therapeutic targets, including enzymes and receptors involved in critical biological pathways.

The carboxylate ester group at the end of the molecule provides an additional point of functionalization, allowing for further derivatization into more complex structures through reactions such as hydrolysis, amidation, or coupling with other functional groups. This flexibility makes methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate a valuable building block in medicinal chemistry.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a potential therapeutic agent. Researchers have explored its activity against various disease-related targets, including kinases, proteases, and ion channels. The unique structural features of methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate contribute to its ability to interact with these targets in novel ways, potentially leading to new treatment strategies for challenging diseases.

The development of new synthetic methodologies for methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate has also been a focus of recent research efforts. Advances in catalytic processes and green chemistry have enabled more efficient and sustainable routes to this compound, reducing costs and minimizing waste generation during production.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new bioactive molecules based on bicyclic scaffolds like methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate. Its unique structural features make it an attractive starting point for drug discovery programs targeting a wide range of therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

In conclusion, methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.2]octane-1-carboxylate (CAS No.